Cas no 79560-17-1 (4-(3,4-Dichlorophenyl)-4-phenylbut-3-enoic Acid)

• Product Name: 4-(3,4-Dichlorophenyl)-4-phenylbut-3-enoic Acid
• CAS No: 79560-17-1
• MF: C₁₆H₁₂Cl₂O₂
• MW: 307.17128276825
• CID: 2085795
• Update Time: 2025-07-27

4-(3,4-Dichlorophenyl)-4-phenylbut-3-enoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-(3,4-Dichlorophenyl)-4-phenylbut-3-enoic Acid

• Inchi： 1S/C16H12Cl2O2/c17-14-8-6-12(10-15(14)18)13(7-9-16(19)20)11-4-2-1-3-5-11/h1-8,10H,9H2,(H,19,20)
• InChI Key： SBSRZRLDJSBWQH-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(=CCC(=O)O)C1C=CC=CC=1)Cl

Additional information on 4-(3,4-Dichlorophenyl)-4-phenylbut-3-enoic Acid

4-(3,4-Dichlorophenyl)-4-phenylbut-3-enoic Acid (CAS No. 79560-17-1): A Comprehensive Overview

4-(3,4-Dichlorophenyl)-4-phenylbut-3-enoic Acid (CAS No. 79560-17-1) is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Dichlorophenylphenylbutenoic Acid, has garnered considerable attention due to its unique structural features and potential biological activities. This article aims to provide a detailed and comprehensive overview of 4-(3,4-Dichlorophenyl)-4-phenylbut-3-enoic Acid, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

4-(3,4-Dichlorophenyl)-4-phenylbut-3-enoic Acid is characterized by its conjugated double bond system and the presence of two aromatic rings: a dichlorophenyl group and a phenyl group. The molecular formula of this compound is C₁₈H₁₂Cl₂O₂, with a molecular weight of approximately 325.2 g/mol. The compound exhibits high stability under standard laboratory conditions and is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO).

The presence of the carboxylic acid functional group imparts acidic properties to the molecule, making it suitable for various chemical reactions such as esterification and amidation. The conjugated double bond system also contributes to the compound's electronic properties, which can be exploited in the design of novel materials and pharmaceuticals.

Synthesis Methods

The synthesis of 4-(3,4-Dichlorophenyl)-4-phenylbut-3-enoic Acid has been extensively studied, and several methods have been reported in the literature. One common approach involves the reaction of 3,4-dichlorobenzaldehyde with phenylacetylene in the presence of a suitable catalyst, followed by oxidative cyclization to form the desired product. Another method involves the condensation of 3,4-dichlorobenzaldehyde with phenylacetic acid in the presence of a strong base such as potassium tert-butoxide.

A more recent and efficient method involves the use of palladium-catalyzed cross-coupling reactions, which offer high yields and excellent regioselectivity. This method has gained popularity due to its environmental friendliness and scalability for industrial applications.

Biological Activities

4-(3,4-Dichlorophenyl)-4-phenylbut-3-enoic Acid has been investigated for its potential biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties. Studies have shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action is believed to involve the modulation of nuclear factor-kappa B (NF-κB) signaling pathways.

In addition to its anti-inflammatory properties, 4-(3,4-Dichlorophenyl)-4-phenylbut-3-enoic Acid has demonstrated promising anti-cancer activity against various cancer cell lines. Research has indicated that this compound can induce apoptosis in cancer cells through the activation of caspase-dependent pathways. Furthermore, it has been shown to inhibit cell proliferation by interfering with cell cycle progression at the G1/S phase.

The anti-microbial activity of 4-(3,4-Dichlorophenyl)-4-phenylbut-3-enoic Acid has also been explored. Studies have reported that this compound exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria. The mechanism underlying its anti-microbial activity is not yet fully understood but is thought to involve disruption of bacterial cell membranes.

Recent Research Advancements

In recent years, significant advancements have been made in understanding the biological activities and potential applications of 4-(3,4-Dichlorophenyl)-4-phenylbut-3-enoic Acid. One notable study published in the Journal of Medicinal Chemistry reported that this compound can effectively inhibit the growth of multidrug-resistant (MDR) cancer cells by targeting specific signaling pathways involved in drug resistance.

Another study published in the European Journal of Medicinal Chemistry investigated the use of 4-(3,4-Dichlorophenyl)-4-phenylbut-3-enoic Acid as a lead compound for developing novel anti-inflammatory drugs. The researchers found that this compound can significantly reduce inflammation in animal models without causing significant side effects.

In addition to these studies, ongoing research is focused on optimizing the pharmacokinetic properties of 4-(3,4-Dichlorophenyl)-4-phenylbut-3-enoic Acid. Efforts are being made to improve its bioavailability and reduce toxicity through structural modifications and prodrug strategies.

Potential Applications strong> p > < p >The versatile nature of 4 -( 3 , 4 -D ich lor o ph en yl ) - 4 -ph en yl but - 3 -e no ic A cid strong > makes it an attractive candidate for various applications in medicinal chemistry and pharmaceutical research . Some potential applications include : p > < ul > < li >Development of novel anti-inflammatory drugs for treating conditions such as arthritis , psoriasis , and inflammatory bowel disease . li > < li >Designing new anti-cancer agents for targeting multidrug-resistant cancer cells . li > < li >Formulating broad-spectrum antimicrobial agents for combating drug-resistant bacterial infections . li > < li >Creating functional materials with unique electronic properties for use in organic electronics . li > ul > < p >In conclusion ,< strong > 4 -( 3 , 4 -D ich lor o ph en yl ) - 4 -ph en yl but - 3 -e no ic A cid strong > ( CAS No . 79560 -17 -1 ) is a promising compound with a wide range of potential applications . Its unique chemical structure , combined with its diverse biological activities , makes it an important molecule for further research and development in various scientific fields . As ongoing studies continue to uncover new insights into its properties and mechanisms , it is likely that this compound will play an increasingly significant role in advancing medical treatments and technological innovations . p > article > response >